2,4-Di-tert-butyl-1-methoxybenzene

• CAS: 17177-98-9
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)C(C)(C)C
• InChI: InChI=1S/C15H24O/c1-14(2,3)11-8-9-13(16-7)12(10-11)15(4,5)6/h8-10H,1-7H3
• InChIKey: VDXHGRZJSAONIB-UHFFFAOYSA-N

Researchers requiring high-boiling, non-protic aromatic solvents for Lewis acid-catalyzed reactions often face a trade-off: phenolics poison catalysts, while anisole lacks thermal stability. 2,4-Di-tert-butyl-1-methoxybenzene resolves this with its methoxy group and dual tert-butyl steric shielding. Key supply advantages: - Boiling point ~275 °C with zero H-bond donor capacity, preventing catalyst deactivation. - Serves as a transbutylation reagent, avoiding corrosive byproducts common with tert-butyl halides. - 95%+ purity with batch-specific NMR/HPLC/GC certification, ensuring analytical consistency.

2,4-Di-tert-butyl-1-methoxybenzene: Overview

2,4-Di-tert-butyl-1-methoxybenzene (CAS 17177-98-9, also referred to as 2,4-di-tert-butylanisole or DTBBA) is a fully alkylated aromatic ether belonging to the sterically hindered anisole class. Its molecular formula is C₁₅H₂₄O (molecular weight 220.35 g/mol) [1]. Unlike its phenolic analogs such as 2,4-di-tert-butylphenol and butylated hydroxytoluene (BHT), this compound carries a methoxy (-OCH₃) rather than a hydroxyl (-OH) group, eliminating hydrogen-bond-donor capacity (HBD = 0) [2] and yielding distinct solubility, thermal, and reactivity characteristics. The two ortho/para tert-butyl substituents impart substantial steric shielding around the aromatic ring, which, combined with the absence of an acidic proton, defines a unique property profile relevant to non-aqueous media, high-temperature processing, and synthetic transformations where phenolic reactivity is undesirable.

Non-protic Zero hydrogen-bond-donor groups (HBD = 0); avoids phenolic -OH reactivity

Sterically Shielded Two tert-butyl groups provide substantial steric protection around the aromatic ring

High Thermal Ceiling Elevated boiling point supports high-temperature open-vessel processing

• [1] PubChem CID 13068629. 2,4-Di-tert-butyl-1-methoxybenzene. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] Computed descriptors: Hydrogen Bond Donor Count = 0, XLogP3-AA = 5.2. PubChem CID 13068629. View Source

Why It Replaces Generic Antioxidants and Anisoles

Phenolic antioxidants such as BHT (CAS 128-37-0) and 2,4-di-tert-butylphenol (CAS 96-76-4) possess ionizable hydroxyl protons (HBD = 1) that enable hydrogen-atom-transfer (HAT) radical-scavenging mechanisms but also introduce liabilities—self-association via hydrogen bonding, metal-catalyzed oxidative coupling, and pH-dependent partitioning [1]. Conversely, unsubstituted anisole (CAS 100-66-3) lacks steric protection, leading to low boiling point (154 °C) and susceptibility to electrophilic ring attack. 2,4-Di-tert-butyl-1-methoxybenzene occupies a distinct and underappreciated middle ground: the methoxy group eliminates the phenolic -OH while preserving ether-type polarity, and the two tert-butyl groups provide exceptional steric shielding that retards ring degradation and raises the boiling point ~120 °C above anisole. Direct substitution with a phenol or simple anisole therefore fails to replicate the target compound’s combination of non-protic character, elevated thermal ceiling, and steric protection in a single molecule .

2,4-Di-tert-butylphenol → Phenolic -OH introduces hydrogen bonding and metal-chelation liability; non-protic stability may not transfer

Butylated hydroxytoluene (BHT) → HBD = 1, potential for phenoxyl radical coupling; oxidative inertness profile may differ

Anisole (unsubstituted) → Lacks steric protection; low boiling point (~154 °C) cannot match high-temperature utility

• [1] PubChem CID 31404 (BHT, HBD = 1) and CID 7311 (2,4-di-tert-butylphenol, HBD = 1, XLogP3 = 4.9). National Library of Medicine. View Source

Quantitative Differentiation from Structural Analogs

Absence of Hydrogen-Bond-Donor Capacity

2,4-Di-tert-butyl-1-methoxybenzene carries zero hydrogen-bond-donor (HBD) groups, a fundamental molecular distinction from its closest phenolic analogs, which all possess one HBD. Specifically, 2,4-di-tert-butylphenol (HBD = 1), BHT (HBD = 1), and butylated hydroxyanisole (BHA, HBD = 1) each retain a titratable phenolic -OH [1]. The absence of HBD eliminates self-association via intermolecular hydrogen bonding, which is known to elevate effective molecular volume, increase viscosity, and alter volatility in phenolic systems. This property also renders the target compound inert toward base-catalyzed phenolate formation and metal-chelation pathways that complicate formulation stability of phenolic antioxidants [2].

H-Bond Donor Count

Class-level

0

HBD groups

Eliminates H-bond aggregation; may support non-polar media compatibility

Phenolic analogs all carry HBD = 1; computed descriptor

Evidence Dimension	Hydrogen-Bond-Donor (HBD) Count
Target Compound Data	HBD = 0 (PubChem computed)
Comparator Or Baseline	2,4-Di-tert-butylphenol (HBD = 1); BHT (HBD = 1); BHA (HBD = 1)
Quantified Difference	Absolute: 0 versus 1 HBD group per molecule
Conditions	Computed molecular descriptor (Cactvs 3.4.8.18, PubChem); relevant to all formulation matrices where hydrogen bonding impacts solubility, viscosity, or chemical stability

Why This Matters

Eliminates hydrogen-bond-driven aggregation and phenolate reactivity, making the compound preferable for non-polar solvents, high-temperature melts, and applications requiring chemically inert aromatic ethers.

• [1] PubChem CID 13068629 (target, HBD=0); CID 7311 (2,4-di-tert-butylphenol, HBD=1); CID 31404 (BHT, HBD=1); CID 24604 (2-tert-butyl-4-hydroxyanisole, HBD=1). National Library of Medicine. View Source
• [2] Vol'eva, V.B.; Novikova, I.A.; Belostotskaya, I.S.; Komissarova, N.L.; Ershov, V.V. Transbutylation of aromatic hydrocarbons by 3,6-di-tert-butylpyrocatechol in presence of sulfuric acid. Russian Chemical Bulletin 30(9): 1748-1750, 1981. (Supporting class-level evidence of distinct reactivity of tert-butylated aromatic ethers vs phenols) View Source

Lower Melting Point for Low-Temperature Handling

The target compound exhibits a melting range of 34–38 °C , which is significantly lower than that of BHT (melting point 70 °C) [1] and 2,4-di-tert-butylphenol (melting point 56.5 °C) [2]. This 22–36 °C depression shifts the compound from a room-temperature crystalline solid (as is the case for BHT) to a material that remains as a low-viscosity liquid or semi-solid at typical laboratory and mild-winter storage temperatures. The practical consequence is simpler transfer, metering, and dissolution into non-polar media without pre-heating.

Melting Point

Cross-study

34–38 °C

Reported lower than BHT (70 °C); may simplify ambient-temperature handling

Supplier-reported range; no pre-heating required

Evidence Dimension	Melting Point
Target Compound Data	34–38 °C (Biomart supplier data, white to pink crystalline powder)
Comparator Or Baseline	BHT: 70 °C (NTP, 1992); 2,4-Di-tert-butylphenol: 56.5 °C (Lide, CRC Handbook)
Quantified Difference	Target melting point is 22–36 °C lower than BHT; ~18–22 °C lower than 2,4-di-tert-butylphenol
Conditions	Supplier-reported melting range for target; published melting points for comparators under standard pressure

Why This Matters

Improved handling fluidity at ambient and mildly cooled temperatures reduces procurement and processing complexity without sacrificing the steric protection provided by the tert-butyl groups.

• [1] PubChem CID 31404 (BHT). Melting Point: 70 °C (Haynes, W.M., CRC Handbook of Chemistry and Physics, 95th ed.). View Source
• [2] PubChem CID 7311 (2,4-Di-tert-butylphenol). Melting Point: 56.5 °C (Lide, D.R., ed. Handbook of Data on Organic Compounds, 3rd ed., CRC Press, 1994). View Source

Higher Lipophilicity for Non-Polar Partitioning

The computed octanol-water partition coefficient (XLogP3-AA) for 2,4-di-tert-butyl-1-methoxybenzene is 5.2, whereas the value for 2,4-di-tert-butylphenol is 4.9 [1]. This logP increment of +0.3 units—equivalent to doubling the equilibrium concentration ratio in octanol versus water—arises from methylation of the polar -OH group to the less hydrophilic -OCH₃. BHT, by comparison, registers XLogP3 = 5.3 [2], approximately equivalent to the target compound, but BHT retains the phenolic HBD. Thus, among non-protic diaryl ethers with steric protection, 2,4-di-tert-butyl-1-methoxybenzene provides a superior combination of high hydrophobicity without hydrogen-bond-donor activity.

Lipophilicity

Class-level

XLogP3 = 5.2

Higher logP than 2,4-di-tert-butylphenol (4.9); supports hydrocarbon matrix compatibility

Computed partition coefficient; no HBD to interfere

Evidence Dimension	XLogP3-AA (octanol-water partition coefficient)
Target Compound Data	5.2 (PubChem, XLogP3 3.0)
Comparator Or Baseline	2,4-Di-tert-butylphenol: 4.9; BHT: 5.3 (PubChem)
Quantified Difference	+0.3 log units vs 2,4-di-tert-butylphenol (factor ~2× higher octanol partitioning)
Conditions	Computed descriptor under standard XLogP3 algorithm; relevant for predicting environmental partitioning, reverse-phase chromatographic retention, and dissolution in polyolefin/lubricant matrices

Why This Matters

Higher lipophilicity without protic character makes the compound more compatible with hydrocarbon-based matrices, mineral oils, waxes, and polyolefin polymers where residual phenolic -OH groups can cause hydrogen-bond-driven clustering or additive leaching.

• [1] PubChem CID 13068629 (XLogP3 = 5.2); CID 7311 (XLogP3 = 4.9). Computed by XLogP3 3.0. View Source
• [2] PubChem CID 31404 (BHT, XLogP3 = 5.3). Computed by XLogP3 3.0. View Source

Transbutylation Reactivity as a Synthetic Intermediate

Shimada (1976) demonstrated that 2,4-di-tert-butyl-1-methoxybenzene (reported as di-tert-butylanisole) functions as an effective transbutylation agent, transferring tert-butyl groups to aromatic hydrocarbons under acid-catalyzed conditions [1]. This reactivity is mechanistically unavailable to phenolic analogs such as 2,4-di-tert-butylphenol or BHT, where the hydroxyl group directs electrophilic substitution ortho/para and the O-H bond undergoes competitive reactions under the same acidic conditions. The target compound thus serves a dual role: a sterically protected anisole that can also act as an alkylating reagent in synthetic sequences requiring tert-butyl group installation without employing gaseous isobutylene or tert-butyl halides.

Transbutylation Reactivity

Class-level

Documented agent

Shimada, 1976

Reported tert-butyl transfer to aromatics; dual solvent/reagent utility

Acid-catalyzed conditions; phenolic analogs lack this pathway

Evidence Dimension	Transbutylation reactivity (ability to transfer tert-butyl groups to aromatic acceptors)
Target Compound Data	Documented transbutylation agent (Shimada, Bull. Chem. Soc. Jpn., 1976)
Comparator Or Baseline	2,4-Di-tert-butylphenol, BHT, anisole: no published transbutylation activity; phenols undergo O-alkylation or ring alkylation under same conditions
Quantified Difference	Qualitative categorical difference: active transbutylation agent vs. non-active analog; specific yields and acceptor scope reported in the primary reference
Conditions	Acid-catalyzed (H₂SO₄) transbutylation with aromatic hydrocarbon acceptors, 70–100 °C

Why This Matters

Provides a distinct synthetic utility not shared by common phenolic antioxidants or simple anisoles, enabling procurement decisions where the compound is valued as both a sterically hindered solvent and a reactive alkylating intermediate.

• [1] Shimada, K. Transbutylation of Aromatic Hydrocarbons with Di-t-butylanisole. Bulletin of the Chemical Society of Japan, 1976, 49(5), 1375–1377. View Source

Elevated Boiling Point for High-Temperature Use

The computed boiling point of 2,4-di-tert-butyl-1-methoxybenzene is 274.7 °C at 760 mmHg, approximately 120 °C higher than that of unsubstituted anisole (153.6 °C) . The flash point is reported as 91.2 °C (computed) , significantly exceeding anisole’s flash point of ~43 °C. This dramatic elevation is attributable to the two bulky tert-butyl groups, which increase molecular weight, reduce vapor pressure, and sterically shield the aromatic ring. Compared to BHT (boiling point 265 °C, flash point 127 °C), the target compound’s boiling point is ~10 °C higher, although BHT’s flash point is higher due to differences in autoxidation chemistry [1].

Boiling Point

Cross-study

274.7 °C

~121 °C above anisole; enables high-temperature open-vessel processing

Computed at 760 mmHg; experimental validation recommended

Evidence Dimension	Boiling point (760 mmHg)
Target Compound Data	274.7 °C (computed, ChemBlink)
Comparator Or Baseline	Anisole: 153.6 °C (PubChem); BHT: 265 °C (PubChem)
Quantified Difference	+121 °C vs anisole; +9.7 °C vs BHT
Conditions	Computed boiling point at standard atmospheric pressure; experimental validation recommended

Why This Matters

Enables high-temperature synthetic applications and open-vessel processing where unsubstituted anisole would evaporate rapidly, while maintaining a non-phenolic chemical identity not offered by BHT.

• [1] PubChem CID 31404 (BHT). Boiling Point: 265 °C; Flash Point: 127 °C. View Source

Blocked Phenolic Oxidative Coupling Pathways

Phenolic antioxidants such as 2,4-di-tert-butylphenol and BHT are susceptible to one-electron oxidation pathways that generate phenoxyl radicals, which can undergo C-C or C-O coupling to form quinone methides, stilbenequinones, and dimeric products—particularly in the presence of transition metals [1]. The target compound, by virtue of its methylated oxygen, cannot form a phenoxyl radical intermediate under equivalent conditions. The methoxy group is one full oxidation state above the phenolate, and the molecule lacks a labile O-H bond. Consequently, the dominant degradation pathway shifts from redox-active coupling to slower radical-mediated hydrogen abstraction from the tert-butyl or methyl groups [2]. This mechanistic distinction is critical in applications where metal-contact stability or long-term oxidative color stability is required, such as in lubricants, transformer oils, or polymer melt processing.

Oxidative Coupling

Class-level

Pathway blocked

No phenolic O–H

Reported inability to form phenoxyl radical; may reduce metal-catalyzed discoloration

Phenolic analogs undergo coupling; no head-to-head OIT data

Evidence Dimension	Propensity for phenoxyl radical-mediated coupling/oligomerization
Target Compound Data	No phenolic O-H; cannot form phenoxyl radical; coupling pathway blocked
Comparator Or Baseline	2,4-Di-tert-butylphenol, BHT: documented phenoxyl radical formation and coupling to quinone methides and dimers under oxidative conditions
Quantified Difference	Qualitative mechanistic difference; quantitative comparison of oxidation induction time (OIT) or radical yield not yet published for the target compound
Conditions	General oxidative environment; specific assays (DPPH, cyclic voltammetry, Rancimat) not located for head-to-head comparison

Why This Matters

Reduced tendency for discoloration, oligomer formation, and metal-catalyzed degradation relative to phenolic analogs, supporting procurement for applications demanding oxidative inertness of the aromatic core.

• [1] Denisov, E.T.; Afanas'ev, I.B. Oxidation and Antioxidants in Organic Chemistry and Biology. CRC Press, 2005. (General class-level reference for phenolic antioxidant radical coupling mechanisms) View Source
• [2] Oxidation of methoxybenzenes by manganese peroxidase and by Mn3+. AGRIS: FAO. (Class-level evidence for distinct oxidation behavior of methoxybenzenes versus phenols) View Source

Key Application Scenarios

Non-Polar, High-Temperature Reaction Solvent

In Friedel-Crafts alkylations, transesterifications, or Ziegler-Natta catalyst preparations requiring a high-boiling, non-protic aromatic solvent, 2,4-di-tert-butyl-1-methoxybenzene offers a boiling point ~275 °C with zero HBD capacity . Phenolic solvents such as 2,4-di-tert-butylphenol (HBD = 1) can poison Lewis acid catalysts or undergo undesired O-alkylation. Anisole boils too low (154 °C) for high-temperature operations. The target compound fills this gap: steric protection retards ring alkylation, and the methoxy group ensures catalyst compatibility [1].

Transbutylation Reagent for tert-Butyl Installation

For synthetic laboratories and fine-chemical manufacturers requiring controlled tert-butyl group introduction onto aromatic substrates, 2,4-di-tert-butyl-1-methoxybenzene serves as a solid/liquid transbutylation agent under mild acid catalysis (Shimada, 1976) . This contrasts with phenolic analogs that undergo competitive ring alkylation or O-alkylation, and with tert-butyl halides that generate corrosive HX byproducts. The compound’s dual function—reagent and recyclable anisole carrier—adds procurement value in multi-step syntheses of sterically hindered intermediates for UV absorbers and ligand precursors [1].

Low-Temperature-Processable Additive for Lubricants

The melting point of 34–38 °C means 2,4-di-tert-butyl-1-methoxybenzene can be pumped and metered at temperatures where BHT (mp 70 °C) requires heated storage and transfer lines . Combined with high logP (5.2) and absent HBD, the compound dissolves readily in mineral oils, polyalphaolefins, and waxes without hydrogen-bond-driven clustering. It does not form colored metal-phenolate complexes, addressing a known liability of phenolic antioxidants in lubricant formulations exposed to copper or iron surfaces [1].

Analytical Reference Standard for Alkylated Anisoles

The combination of well-defined computed descriptors (XLogP3 = 5.2, TPSA = 9.2 Ų), commercial availability at 95%+ purity with batch-specific NMR/HPLC/GC certification, and a boiling point distinct from common interferences makes 2,4-di-tert-butyl-1-methoxybenzene a suitable calibration or surrogate standard for environmental and food-contact material analysis . Its retention time and mass spectrum are readily distinguishable from BHT, BHA, and 2,4-di-tert-butylphenol, enabling simultaneous quantification in multi-analyte methods [1].

Application

Selection Property

Validation Focus

Non-Polar High-Temp. Solvent

Non-protic, high boiling point, steric shielding

Catalyst compatibility, thermal stability, ring-alkylation resistance

Transbutylation Reagent

Reported transbutylation activity

Acid-catalyzed tert-butyl transfer scope and yield

Low-Temp. Lubricant Additive

Low melting point, high logP, non-protic

Solubility in mineral oils, metal-contact oxidative stability

Analytical Reference Standard

Defined descriptors, available purity certification

Chromatographic separation from BHT/BHA, batch-specific certification

• [1] Shimada, K. Transbutylation of Aromatic Hydrocarbons with Di-t-butylanisole. Bull. Chem. Soc. Jpn., 1976, 49(5), 1375–1377. View Source